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Compound of Interest

Compound Name: Reactive yellow 25
Cat. No.: B15557121
Get Quote
\ J

Technical Support Center: C.l. Reactive Yellow
25

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in optimizing the
fixation efficiency of C.l. Reactive Yellow 25 in their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is C.I. Reactive Yellow 25 and what is its reactive group?

Al: C.I. Reactive Yellow 25 is a single azo class reactive dye.[1] Its chemical structure is
derived from the condensation of 2,4-Diaminobenzenesulfonic acid diazo, and 1-(2-methyl-4-
sulfophenyl)-5-oxo0-4,5-dihydro-1H-pyrazole-3-carboxylic acid with 2,3-Dichloroquinoxaline-6-
carbonyl chloride.[1] This manufacturing process indicates that Reactive Yellow 25 belongs to
the dichloroquinoxaline class of reactive dyes, meaning the dichloroquinoxaline moiety is the
reactive group that forms a covalent bond with the fiber.
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Q2: What is the primary challenge in achieving high fixation efficiency with Reactive Yellow
25?

A2: The primary challenge is the competing reaction of hydrolysis, where the dye's reactive
group reacts with water (hydroxide ions) instead of the hydroxyl groups of the cellulosic fiber.
This hydrolyzed dye can no longer form a covalent bond with the fiber, leading to lower fixation
efficiency, reduced color yield, and poor wash fastness.[2][3]

Q3: What are the key process parameters that influence the fixation efficiency of Reactive
Yellow 257

A3: The key parameters are:

e pH: An alkaline medium is necessary to ionize the cellulose, making it reactive towards the
dye. However, a pH that is too high will accelerate dye hydrolysis.[4]

o Temperature: Higher temperatures increase the rate of both the dyeing reaction and the
hydrolysis reaction. An optimal temperature must be maintained for maximum fixation.[4]

o Electrolyte (Salt) Concentration: Salts like sodium chloride or sodium sulfate are used to
improve the exhaustion of the dye onto the fiber by reducing the negative charge repulsion
between the anionic dye and the cellulosic fiber.[5]

 Liquor Ratio: This is the ratio of the weight of the goods to the volume of the dye liquor. A
lower liquor ratio generally favors higher dye uptake.

o Dyeing Time: Sufficient time is required for the dye to exhaust onto the fiber and then to fix
covalently under alkaline conditions.

Q4: How can the fixation efficiency of Reactive Yellow 25 be measured?

A4: Fixation efficiency can be determined using several methods:

o Spectrophotometric Analysis of Residual Dyebath: This involves measuring the absorbance
of the dyebath before and after dyeing to calculate the percentage of dye that has exhausted
onto the fiber. After a thorough washing (soaping) to remove unfixed dye, the amount of fixed
dye can be determined.
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e Colorimetric Measurement of Dyed Fabric (K/S Value): The color strength (K/S value) of the
dyed fabric can be measured using a spectrophotometer. The fixation rate can be calculated
by comparing the K/S value of the soaped fabric to a standard dyed fabric with a known (or
assumed 100%) fixation.

Data Presentation

While specific quantitative data for C.I. Reactive Yellow 25 is not readily available in the
searched literature, the following tables illustrate the typical influence of key dyeing parameters
on the fixation efficiency of a hot brand reactive dye (C.l. Reactive Red 195). These trends are
generally applicable to other hot brand reactive dyes like Reactive Yellow 25, although the
optimal values may differ.

Table 1: lllustrative Effect of Salt Concentration on Dye Exhaustion and Fixation

Salt Concentration (g/L) Exhaustion (%) Fixation (%)
10 45 35
20 58 48
30 65 55
40 72 62
50 73 63
60 73 63

Note: Data is illustrative and based on general trends for hot brand reactive dyes.

Table 2: lllustrative Effect of Alkali Concentration on Dye Fixation
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Soda Ash Concentration

(glL) Exhaustion (%) Fixation (%)
g

5 72 45

10 72 58

15 72 65

20 72 68

Note: Data is illustrative and based on general trends for hot brand reactive dyes.

Table 3: lllustrative Effect of Temperature on Dye Exhaustion and Fixation

Temperature (°C) Exhaustion (%) Fixation (%)
60 70 55
70 68 62
80 65 68
90 62 65

Note: Data is illustrative and based on general trends for hot brand reactive dyes.

Table 4: lllustrative Effect of pH on Dye Fixation

pH Exhaustion (%) Fixation (%)
10.0 72 55
10.5 72 65
11.0 72 68
11.5 72 66
12.0 72 64
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Note: Data is illustrative and based on general trends for hot brand reactive dyes.
Experimental Protocols
Protocol 1: Exhaust Dyeing of Cotton with C.I. Reactive Yellow 25

This protocol describes a general procedure for the exhaust dyeing of cotton fabric.
Researchers should optimize these parameters for their specific experimental setup.

Materials:

C.l. Reactive Yellow 25

e Scoured and bleached cotton fabric

e Sodium chloride (NaCl) or Glauber's salt (Na2S0a)

e Soda ash (Naz2COs)

e Acetic acid

* Non-ionic soaping agent

o Distilled water

Procedure:

e Preparation of Dyebath:

o Set the dyebath at 50°C with a liquor ratio of 1:20 (e.g., 5g of fabric in 200mL of water).[6]

o Ensure the pH is neutral (6.5-7.0).[6]

» Dyeing - Exhaustion Phase:

o Add the pre-wetted cotton fabric to the dyebath and run for 5 minutes.[6]

o Add the required amount of pre-dissolved Reactive Yellow 25 (e.g., 1-2% on weight of
fabric).[6] Continue dyeing for 10 minutes.[6]
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o Gradually add the required amount of salt (e.g., 60 g/L) in three portions over 30 minutes
while raising the temperature to 80-85°C.[6]

o Continue dyeing at 85°C for 20 minutes after the final salt addition.[6]
e Dyeing - Fixation Phase:
o Add the required amount of pre-dissolved soda ash (e.g., 15 g/L) over 10 minutes.[6]

o Continue dyeing at 85°C for a further 30-60 minutes, depending on the desired shade
depth.[6]

e Washing Off:
o Drain the dyebath.
o Rinse the dyed fabric thoroughly with cold running water for 10 minutes.
o Neutralize the fabric with a 0.5-1.0 g/L acetic acid solution at 40°C for 10 minutes.

o Perform a soaping wash with 2 g/L of a non-ionic soaping agent at 90-95°C for 15
minutes.

o Rinse with hot water and then cold water until the rinse water is clear.

o Dry the fabric.
Protocol 2: Determination of Fixation Efficiency (%F)
This protocol outlines the spectrophotometric method for determining the fixation efficiency.
Procedure:

o Measure Initial Dye Concentration (Co): Prepare a dyebath solution as in Protocol 1 but
without the fabric. Take an aliquot and dilute it to a known volume. Measure its absorbance
at the maximum absorption wavelength (A_max) of Reactive Yellow 25 using a UV-Vis
spectrophotometer.
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e Measure Exhaustion (E): After the fixation step in Protocol 1, collect the entire dyebath.
Measure its volume and take an aliquot. Dilute to a known volume and measure its
absorbance at A_max. The percentage exhaustion (%E) is calculated as: %E = [(CoVo -
C1V1)/(CoVo)] * 100 where Vo and V1 are the initial and final volumes of the dyebath, and Co
and C: are the initial and final dye concentrations.

o Measure Fixation (F): Collect all the rinsing and soaping liquors from the washing off step in
Protocol 1. Combine them and measure the total volume. Take an aliquot, dilute to a known
volume, and measure its absorbance at A_max to determine the concentration of unfixed dye
(C_unfixed). The percentage fixation (%F) is calculated as: %F = [((CoVo - C1V1) - C_unfixed
*V_wash) / (CoVo - C1V1)] * 100 where V_wash is the total volume of the wash liquors.

Troubleshooting Guide
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Issue

Potential Cause(s) Recommended Solution(s)

Uneven Dyeing (Patchy,
Streaky)

1. Ensure the fabric is

thoroughly scoured and
1. Improper pre-treatment of

the fabric.

bleached to remove all
impurities and has a uniform

absorbency.

2. Dye agglomeration due to
poor solubility or high salt

concentration.

2. Ensure the dye is fully
dissolved before adding to the
dyebath. Add salt gradually in
portions. Consider using a

dispersing/levelling agent.

3. Too rapid addition of alkali.

3. Add the alkali solution
portion-wise over a period of
10-15 minutes to ensure a

gradual increase in pH.

4. Inadequate circulation of the

dye liquor.

4. Ensure proper agitation or
circulation in the dyeing

machine.

Poor Color Yield (Pale Shade)

1. Optimize dyeing
temperature and pH. Avoid
] ) prolonged dyeing times after
1. Excessive dye hydrolysis. ) N
alkali addition. Prepare fresh
dye and alkali solutions and

use them promptly.

2. Insufficient salt

concentration.

2. Ensure the correct amount
of salt is used for the desired
shade depth to promote

adequate dye exhaustion.

3. Incorrect pH for fixation.

3. Check the pH of the dyebath
after alkali addition to ensure it
is within the optimal range for
fixation (typically 10.5-11.5).
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Poor Wash Fastness

1. Perform a thorough soaping
1. Incomplete removal of wash at or near the boil with a
unfixed and hydrolyzed dye. suitable detergent. Repeat the

soaping process if necessary.

2. Low fixation rate.

2. Re-evaluate and optimize
the dyeing parameters (pH,
temperature, time, alkali
concentration) to maximize

fixation.

Shade Deviation/Inconsistent

Results

1. Use deionized or softened
o ) water. If using tap water, a
1. Variations in water )
sequestering agent can be

added to the dyebath to

hardness.

chelate metal ions.[7]

2. Inaccurate weighing of dye

and chemicals.

2. Use calibrated balances for
accurate measurement of all

components.

3. Fluctuations in dyeing

temperature and time.

3. Ensure precise control over
the dyeing temperature profile

and timing of each step.

4. Presence of metal ions (iron,
copper) in the dyebath.

4. Reactive Yellow 25 is
sensitive to iron and copper
ions, which can alter the
shade.[1] Use a sequestering
agent and ensure equipment is

free from rust.

Visualizations
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Caption: Dye-fiber reaction vs. hydrolysis for Reactive Yellow 25.
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Experimental Workflow for Improving Fixation Efficiency
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Caption: Workflow for dyeing and optimizing fixation efficiency.
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Poor Fixation/
Wash Fastness

Was 'Washing Off'
protocol followed
rigorously?

Were dyeing parameters
(pH, Temp, Time)
correct?

Improve soaping:

- Increase temperature
- Increase duration

- Use effective detergent

No

Were chemical
concentrations
(Salt, Alkali) correct?

Verify pH and temperature
profiles.

Calibrate equipment. T

Is water quality
(hardness)
an issue?

all chemical additions.

Recalculate and verifyj

No, review
other factors

add a sequestering agent.

Use deionized water or T

Fixation Improved

Troubleshooting Logic for Poor Fixation
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Caption: Logical steps for troubleshooting poor dye fixation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://www.benchchem.com/product/b15557121?utm_src=pdf-custom-synthesis#bc-rfq
http://www.worlddyevariety.com/reactive-dyes/reactive-yellow-25.html
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Uneven_Dyeing_with_C_I_Reactive_Orange_4.pdf
https://textileapex.com/hydrolysis-of-reactive-dye/
https://www.cowint.com/hydrolysis-of-reactive-dyes
https://www.scribd.com/document/523329443/Dyeing-a-cotton-fabric-with-reactive-dye-Cold-brand
https://www.textilesphere.com/2020/12/dyeing-of-cotton-fabric-with-reactive-dyes.html?m=1
https://www.textilesphere.com/2020/12/dyeing-of-cotton-fabric-with-reactive-dyes.html?m=1
https://www.textileindustry.net/dyeing-faults-their-causes-and-remedies/
https://www.benchchem.com/product/b15557121/docs#improving-fixation-efficiency-of-reactive-yellow-25
https://www.benchchem.com/product/b15557121/docs#improving-fixation-efficiency-of-reactive-yellow-25
https://www.benchchem.com/product/b15557121/docs#improving-fixation-efficiency-of-reactive-yellow-25
https://www.benchchem.com/product/b15557121/docs#improving-fixation-efficiency-of-reactive-yellow-25
https://www.benchchem.com/product/b15557121?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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